Cas no 2098141-14-9 (6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole)

6-Ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole is a heterocyclic compound featuring a fused imidazo[1,2-b]pyrazole core, substituted with ethyl and isopropyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances stability, while the alkyl substituents influence lipophilicity and reactivity, facilitating selective modifications. The compound is particularly useful in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined chemical properties and synthetic versatility make it a preferred choice for medicinal chemistry applications requiring precise molecular tuning. High purity grades are available to ensure reproducibility in research and development.
6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole structure
2098141-14-9 structure
Product Name:6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole
CAS No:2098141-14-9
MF:C10H15N3
MW:177.246201753616
CID:5729266
PubChem ID:121214789
Update Time:2025-05-25

6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-1-propan-2-ylimidazo[1,2-b]pyrazole
    • F2198-7519
    • 6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole
    • AKOS026725367
    • starbld0034208
    • 2098141-14-9
    • 1H-Imidazo[1,2-b]pyrazole, 6-ethyl-1-(1-methylethyl)-
    • Inchi: 1S/C10H15N3/c1-4-9-7-10-12(8(2)3)5-6-13(10)11-9/h5-8H,4H2,1-3H3
    • InChI Key: WBBZEFDIOVHDIK-UHFFFAOYSA-N
    • SMILES: N1(C=CN2C1=CC(CC)=N2)C(C)C

Computed Properties

  • Exact Mass: 177.126597491g/mol
  • Monoisotopic Mass: 177.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 22.2Ų

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • pka: 4.83±0.40(Predicted)

6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole Pricemore >>

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Additional information on 6-ethyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole

6-Ethyl-1-Isopropyl-1H-Imidazo[1,2-b]Pyrazole: A Comprehensive Overview

The compound CAS No. 2098141-14-9, also known as 6-Ethyl-1-Isopropyl-1H-Imidazo[1,2-b]Pyrazole, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazopyrazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The presence of ethyl and isopropyl substituents on the imidazo[1,2-b]pyrazole ring imparts unique electronic and steric properties to the molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of imidazopyrazoles in drug discovery and development. The 6-Ethyl-1-Isopropyl-1H-Imidazo[1,2-b]Pyrazole structure has been found to exhibit promising biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These findings have sparked further investigations into its potential applications in the pharmaceutical industry.

The synthesis of CAS No. 2098141-14-9 involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyrazole core. This is followed by the introduction of ethyl and isopropyl groups through appropriate substitution reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound, ensuring its suitability for advanced applications.

In terms of structural analysis, the molecule's heterocyclic ring system plays a crucial role in determining its chemical reactivity and physical properties. The imidazo[1,2-b]pyrazole moiety is known for its aromaticity and conjugation, which contribute to its stability and electronic characteristics. The ethyl and isopropyl substituents further modulate these properties, making the compound versatile for different chemical environments.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 6-Ethyl-1-Isopropyl-1H-Imidazo[1,2-b]Pyrazole. These studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. Such computational approaches are invaluable for predicting the compound's behavior in various chemical reactions and biological assays.

The application of CAS No. 2098141-14-9 extends beyond pharmaceuticals into materials science and catalysis. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a building block for advanced materials with tailored functionalities. Additionally, preliminary studies suggest that this compound may act as a catalyst in certain organic transformations, further expanding its utility in chemical synthesis.

In conclusion, 6-Ethyl-1-Isopropyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098141-14-9) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in chemistry and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial endeavors.

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